Cas no 2228190-06-3 (6-(3-amino-1,1-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline)

• Product Name: 6-(3-amino-1,1-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline
• CAS No: 2228190-06-3
• MF: C₁₁H₁₄F₄N₂
• MW: 250.235876560211
• CID: 6082740
• PubChem ID: 165697485
• Update Time: 2025-05-20

6-(3-amino-1,1-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 6-(3-amino-1,1-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline
• 2228190-06-3
• EN300-1974868

• Inchi： 1S/C11H14F4N2/c1-17(2)10-7(11(14,15)5-6-16)3-4-8(12)9(10)13/h3-4H,5-6,16H2,1-2H3
• InChI Key： PXUOEPZPBKCEPK-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1C=CC(=C(C=1N(C)C)F)F)F

Computed Properties

• Exact Mass: 250.10931110g/mol
• Monoisotopic Mass: 250.10931110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3Ų

Additional information on 6-(3-amino-1,1-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline

Comprehensive Overview of 6-(3-amino-1,1-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline (CAS No. 2228190-06-3)

The compound 6-(3-amino-1,1-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline (CAS No. 2228190-06-3) is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of difluoropropyl and dimethylaniline moieties, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and inflammatory diseases.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The 6-(3-amino-1,1-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline stands out due to its balanced lipophilicity and electronic properties, which are critical for optimizing drug-like molecules. Its CAS No. 2228190-06-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry. This compound is also being explored for its potential role in developing next-generation agrochemicals, where fluorinated analogs often exhibit improved pest control efficacy.

One of the key advantages of 6-(3-amino-1,1-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline is its versatility in synthetic chemistry. The amino and difluoro functional groups allow for diverse derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This aligns with the current trend in AI-driven drug discovery, where large datasets of chemical analogs are screened for optimal biological activity. The compound’s molecular weight and logP values further contribute to its suitability for lead optimization programs.

Environmental and regulatory considerations are also shaping the interest in CAS No. 2228190-06-3. With increasing scrutiny on sustainable chemistry, researchers are evaluating the compound’s biodegradability and toxicity profile. Preliminary studies suggest that its fluorinated structure may offer advantages in reducing environmental persistence compared to non-fluorinated counterparts. This aspect is particularly relevant to industries aiming to align with green chemistry principles while maintaining product efficacy.

From a commercial perspective, 6-(3-amino-1,1-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline is gaining traction as a high-value intermediate. Its synthesis routes are being optimized to scale up production while minimizing costs, a topic frequently discussed in process chemistry forums. The compound’s potential applications in electronic materials, such as organic semiconductors, further broaden its market appeal. As the demand for specialty chemicals grows, this compound is poised to play a pivotal role in multiple high-tech industries.

In conclusion, 6-(3-amino-1,1-difluoropropyl)-2,3-difluoro-N,N-dimethylaniline (CAS No. 2228190-06-3) represents a promising candidate for advancing research in life sciences and material innovation. Its multifaceted applications, coupled with the rising interest in fluorinated building blocks, underscore its importance in contemporary chemical research. Future studies will likely focus on expanding its utility in precision medicine and sustainable technologies, solidifying its position as a key player in the chemical landscape.